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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-(aminomethyl)nicotinate is a heterocyclic compound belonging to the pyridine
family, characterized by a methyl ester and an aminomethyl group at the 2- and 3-positions of
the pyridine ring, respectively. While specific literature on methyl 2-(aminomethyl)nicotinate
Is sparse, this technical guide provides a comprehensive overview of its synthesis,
physicochemical properties, and potential biological activities by drawing parallels with its
structural isomers and related nicotinic acid derivatives. This document aims to serve as a
valuable resource for researchers and professionals in drug discovery and development by
consolidating available data, presenting detailed experimental protocols, and visualizing key
chemical and biological pathways.

Introduction

Nicotinic acid and its derivatives are a well-established class of compounds with diverse
pharmacological activities.[1][2] Methyl nicotinate, a simple ester of nicotinic acid, is known for
its topical vasodilatory effects.[3][4] The introduction of an aminomethyl group to the nicotinic
acid scaffold, as seen in methyl 2-(aminomethyl)nicotinate, presents an interesting
modification that could modulate its biological profile. This guide explores the existing, albeit
limited, knowledge on the target compound and leverages data from closely related analogs to
infer its potential properties and mechanisms of action.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1611452?utm_src=pdf-interest
https://www.benchchem.com/product/b1611452?utm_src=pdf-body
https://www.benchchem.com/product/b1611452?utm_src=pdf-body
https://www.hmdb.ca/metabolites/HMDB0029806
https://s3-us-west-2.amazonaws.com/drugbank/cite_this/attachments/files/000/000/063/original/WC500015074.pdf?1526077961
https://pubmed.ncbi.nlm.nih.gov/31777124/
https://pubmed.ncbi.nlm.nih.gov/35639810/
https://www.benchchem.com/product/b1611452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Quantitative data for methyl 2-(aminomethyl)nicotinate is not readily available in the public
domain. However, data for its hydrochloride salt and a structural isomer are presented below
for comparison.

Molecular
CAS Molecular . Storage
Compound Weight ( Form .
Number Formula Conditions
g/mol )
Methyl 2-
) Inert
(aminomethyl )
o 151509-01-2 CsH11CIN202  202.64 Solid atmosphere,
)nicotinate
_ 2-8°C

hydrochloride
Methyl 5-
(aminomethyl  1260791-59- n N a
o CsH10CIN202  Not specified Not specified Not specified
)nicotinate 0
hydrochloride

-80°C (6
Methyl 2-
S N months),
aminonicotina  14667-47-1 C7HsN20:2 152.15 Not specified

-20°C (1
te

month)

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for methyl 2-(aminomethyl)nicotinate was not
found in the reviewed literature, synthetic routes for related compounds provide a foundational
methodology.

General Synthetic Approach for Aminomethyl
Nicotinates

The synthesis of aminomethyl nicotinate derivatives can be approached through the reduction
of a corresponding cyanonicotinate precursor.

Experimental Workflow: Synthesis of Aminomethyl Nicotinate Derivatives
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Caption: General workflow for the synthesis of methyl 5-(aminomethyl)nicotinate via catalytic
hydrogenation.

Synthesis of Methyl 2-methylnicotinate

A patented method describes the synthesis of the related compound, methyl 2-
methylnicotinate, which could potentially be adapted.

Experimental Protocol:

o Step 1: Formation of Intermediate B: 1,1,3,3-tetramethoxypropane or 1,1,3,3-
tetraethoxypropane is reacted under acidic conditions to yield compound B.

e Step 2: Condensation Reaction: Compound B is then reacted with a beta-aminocrotonic acid
ester in an organic solvent to produce methyl 2-methylnicotinate.

This process is highlighted as being safer by avoiding the use of malodorous acrolein and
offers a yield of over 65% with a purity of more than 98%.

Biological Activity and Potential Applications

Direct studies on the biological activity of methyl 2-(aminomethyl)nicotinate are lacking.
However, the activities of related nicotinic acid derivatives suggest potential therapeutic
applications.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1611452?utm_src=pdf-body-img
https://www.benchchem.com/product/b1611452?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Vasodilatory and Anti-inflammatory Effects

Methyl nicotinate is a known rubefacient and vasodilator.[2] Topical application induces
localized erythema and increases blood flow.[4] This effect is believed to be mediated by the
release of prostaglandins.[3] Derivatives of nicotinic acid have also been explored for their anti-
inflammatory properties.[5] The aminomethyl group in the target compound could potentially
modulate these activities.

Neurological and Cardiovascular Applications

The structural isomer, methyl 5-(aminomethyl)nicotinate, is suggested to interact with nicotinic
acetylcholine receptors, which could lead to vasodilation and modulation of neurotransmitter
release.[6] This points to potential applications in cardiovascular and neurological disorders.

Antimicrobial Activity

Novel nicotinic acid derivatives have been synthesized and evaluated for their antimicrobial
activity against various bacterial and fungal strains.[7] This suggests that the core nicotinic acid
scaffold can be a valuable starting point for the development of new anti-infective agents.

Mechanism of Action

The proposed mechanism of action for the vasodilatory effects of methyl nicotinate involves the
prostaglandin pathway and local sensory nerves.

Signaling Pathway: Vasodilation by Methyl Nicotinate
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Caption: Proposed mechanism of vasodilation induced by topical methyl nicotinate.[3]
Experimental Protocol: Investigating the Mechanism of Vasodilation

A study on methyl nicotinate-induced skin blood flow involved the following methodology:

Subjects: Healthy volunteers.

« Inhibitors: Selective inhibitors for NO-mediated (L-NMMA), nerve-mediated
(lidocaine/prilocaine), and cyclooxygenase-mediated (NSAID) pathways were applied.

o Application: Methyl nicotinate was applied topically.

e Measurement: Microvascular responses were measured using laser speckle contrast
imaging (LSCI).

» Results: NSAIDs and lidocaine/prilocaine significantly reduced the perfusion increase, while
L-NMMA had no effect, indicating the involvement of the prostaglandin pathway and local
sensory nerves.[3]
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Conclusion

Methyl 2-(aminomethyl)nicotinate remains a compound with limited specific research.
However, by examining its structural analogs, a picture of its potential chemical and biological
properties emerges. The synthetic pathways and biological activities of related nicotinic acid
derivatives provide a strong foundation for future research into this specific molecule. This
guide consolidates the available information to facilitate further investigation into the
therapeutic potential of methyl 2-(aminomethyl)nicotinate and its derivatives in areas such as
inflammation, cardiovascular disease, and neurology. Further studies are warranted to
elucidate the precise pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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